Cas no 1099570-26-9 ((1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate)

• Product Name: (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate
• CAS No: 1099570-26-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4560473
• Update Time: 2025-07-25

(1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate
• 1,1-Dimethylethyl (1S,4R,5S)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7-,8+,9+/m1/s1
• InChI Key： HDPGSWMTDGGUEB-VGMNWLOBSA-N
• SMILES： [C@]12([H])C[C@@]([H])([C@@H](O)C1)CN2C(OC(C)(C)C)=O

Additional information on (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate

Compound Introduction: (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate (CAS No. 1099570-26-9)

The compound (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate, identified by its CAS number 1099570-26-9, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a bicyclic framework with specific stereochemistry, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights.

At the core of this compound's significance lies its unique structural motif: a trisubstituted azabicyclo[2.2.1]heptane scaffold. The presence of a tert-butyl group at the 1-position, combined with hydroxyl and carboxyl functionalities, contributes to its distinct physicochemical properties and biological activity. This particular arrangement has been extensively studied for its role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

Recent research has highlighted the compound's potential in the development of novel therapeutics for neurological disorders. The bicyclic core of (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate mimics natural bioactive molecules that interact with central nervous system receptors. Studies indicate that this compound exhibits selective binding affinity for certain G-protein coupled receptors (GPCRs), which are pivotal in mediating synaptic communication and neuronal signaling. The tert-butyl substituent, in particular, enhances binding stability and prolongs receptor interaction, making it a promising candidate for drug design.

In addition to its neurological applications, the compound has shown promise in preclinical models related to inflammation and pain management. The hydroxyl group at the 5-position and the carboxylate moiety at the 2-position contribute to its ability to interact with enzymes and signaling proteins involved in inflammatory pathways. Emerging data suggest that this compound may modulate the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators, offering a potential therapeutic edge over existing agents.

The stereochemical configuration of (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate is another critical aspect of its pharmacological profile. The precise arrangement of substituents around the azabicyclo[2.2.1]heptane ring influences its binding affinity and metabolic stability. Computational modeling studies have demonstrated that this stereochemistry optimizes interactions with target proteins while minimizing off-target effects. Such structural optimization is essential for developing drugs with high efficacy and low toxicity.

From a synthetic chemistry perspective, the preparation of this compound exemplifies the challenges and innovations in constructing complex molecular frameworks. The synthesis involves multi-step reactions, including cycloadditions and functional group transformations, which require meticulous control over reaction conditions to achieve high yields and enantiopurity. Advances in asymmetric synthesis have enabled more efficient production methods, making it feasible to scale up for pharmaceutical applications.

The potential clinical applications of (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate are still under investigation, but preliminary findings are encouraging. Researchers are exploring its efficacy in treating conditions such as chronic pain syndromes, neurodegenerative diseases, and cognitive disorders. The compound's ability to cross the blood-brain barrier may enhance its therapeutic index for central nervous system disorders compared to traditional peripherally acting agents.

Regulatory considerations are also a key focus as this compound moves closer to clinical trials. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are critical steps before human testing can commence. Collaborative efforts between academic researchers and pharmaceutical companies are essential to streamline these processes and bring new treatments to market efficiently.

The broader impact of this research extends beyond individual compounds like (1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate. It underscores the importance of innovative molecular design in addressing unmet medical needs and highlights the role of interdisciplinary collaboration in advancing drug discovery technologies. As our understanding of biological systems continues to evolve, compounds like this one will serve as valuable tools for exploring new therapeutic strategies.